Cas no 34331-58-3 (((ch3)2n)2c=n(t-c4h9))

• Product Name: ((ch3)2n)2c=n(t-c4h9)
• CAS No: 34331-58-3
• MF: C₉H₂₁N₃
• MW: 171.283141851425
• CID: 918997
• PubChem ID: 14771682
• Update Time: 2025-04-19

((ch3)2n)2c=n(t-c4h9) Chemical and Physical Properties

Names and Identifiers

• 1,2-dibutylguanidine
• 34331-58-3
• Guanidine, N,N'-dibutyl-
• DTXSID90563856
• BDBM50010749
• 31961-54-3
• n,n'-dibutylguanidine
• AS-84189
• 1,3-dibutylguanidine
• C9H21N3
• 57028-96-3
• E77760
• SCHEMBL1276675
• (E)-1,2-Dibutylguanidine
• CHEMBL80081
• N,N''-DIBUTYLGUANIDINE
• HXEJAEDEMWCUTP-UHFFFAOYSA-N
• A937454
• N,N''-Dibutyl-guanidine (C6H3N3O7)
• ((ch3)2n)2c=n(t-c4h9)

• Inchi： 1S/C9H21N3/c1-3-5-7-11-9(10)12-8-6-4-2/h3-8H2,1-2H3,(H3,10,11,12)
• InChI Key： HXEJAEDEMWCUTP-UHFFFAOYSA-N
• SMILES： N(/C(/N)=N/CCCC)CCCC

Computed Properties

• Exact Mass: 171.17373
• Monoisotopic Mass: 171.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 18.84